2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%

• IUPAC Name: 5-(2,4-dichlorophenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C13H7Cl2NO/c14-10-2-3-11(12(15)6-10)8-1-4-13(17)9(5-8)7-16/h1-6,17H
• InChI Key: SIUGTTIOXRPKNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)Cl)Cl)C#N)O
• Molecular Formula: C13H7Cl2NO
• DSSTOX Substance ID: DTXSID20684902
• Molecular Weight: 264.10 g/mol
• CAS RN: 1261901-54-5

Description

2-Cyano-4-(2,4-dichlorophenyl)phenol, also known as 2,4-dichlorophenoxy-2-cyanophenol, is a phenolic compound used in a variety of applications ranging from organic synthesis to biochemistry. The compound has a molar mass of 315.05 g/mol and is a white crystalline solid. It is highly soluble in water, alcohol and organic solvents. 2-Cyano-4-(2,4-dichlorophenyl)phenol is used in the synthesis of a number of organic compounds and is also used as an intermediate in the synthesis of pharmaceuticals, dyes and other organic compounds.

Mechanism of Action

2-Cyano-4-(2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenyl)phenol is an intermediate in the synthesis of a number of organic compounds. It acts as an electrophile in the nucleophilic substitution reaction and is used in the synthesis of a variety of organic compounds, such as pharmaceuticals, dyes and other organic compounds.
Biochemical and Physiological Effects
2-Cyano-4-(2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenyl)phenol has been found to have no significant biochemical or physiological effects. It is not known to be toxic or mutagenic and has not been found to have any carcinogenic properties.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenyl)phenol is a useful intermediate in the synthesis of a variety of organic compounds. It is relatively inexpensive, readily available and is easy to handle in the laboratory. However, it is not suitable for use in high-temperature reactions due to its low melting point.

Future Directions

Future research on 2-Cyano-4-(2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenyl)phenol should focus on its use in the synthesis of more complex organic compounds. In addition, further research should be conducted to investigate its potential applications in the synthesis of pharmaceuticals, dyes and other organic compounds. Additionally, further research should be conducted to investigate its potential toxicity and mutagenicity. Finally, research should be conducted to investigate its potential applications in biochemistry and other fields.

Synthesis Methods

2-Cyano-4-(2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenyl)phenol is synthesized from the reaction of 2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenol and sodium cyanide in an aqueous medium. The reaction is carried out at a temperature of 80-90 °C for a period of 1-2 hours. The reaction is complete when the reaction mixture reaches a pH of 7.5. The product is then isolated by filtration, washed with water and recrystallized from ethanol or methanol.

Scientific Research Applications

2-Cyano-4-(2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenyl)phenol is used in a variety of scientific research applications. It is used as an intermediate in the synthesis of pharmaceuticals, dyes and other organic compounds. It is also used in the synthesis of a number of other organic compounds, such as 2-cyano-4-hydroxy-2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenol, 2-cyano-4-chloro-2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenol and 2-cyano-4-methyl-2-Cyano-4-(2,4-dichlorophenyl)phenol, 95%phenol. In addition, it is used in the synthesis of a number of biologically active compounds, such as 1,2-dichloro-4-cyano-2-phenoxyethane, 1,2-dichloro-4-cyano-2-phenoxyacetic acid and 1,2-dichloro-4-cyano-2-phenoxypropionic acid.